Cas no 1864064-47-0 (1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride)

• Product Name: 1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride
• CAS No: 1864064-47-0
• MF: C₁₁H₁₇Cl₂NO
• MW: 250.164781332016
• CID: 5719776
• PubChem ID: 86262536
• Update Time: 2025-06-14

1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenoxy)-3-methylbutan-2-aminehydrochloride
• 1864064-47-0
• EN300-240853
• 1-(2-chlorophenoxy)-3-methylbutan-2-amine;hydrochloride
• F2167-1603
• AKOS026747288
• 1-(2-chlorophenoxy)-3-methylbutan-2-amine hydrochloride
• 1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride

• Inchi： 1S/C11H16ClNO.ClH/c1-8(2)10(13)7-14-11-6-4-3-5-9(11)12;/h3-6,8,10H,7,13H2,1-2H3;1H
• InChI Key： HXVJJZWERIONKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(C(C)C)N.Cl

Computed Properties

• Exact Mass: 249.0687196g/mol
• Monoisotopic Mass: 249.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride

Comprehensive Overview of 1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride (CAS No. 1864064-47-0)

1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 2-chlorophenoxy moiety and the 3-methylbutan-2-amine backbone, make it a subject of interest for scientists exploring novel therapeutic agents. The compound's CAS number, 1864064-47-0, serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance.

The growing demand for amine-based compounds in drug discovery has heightened interest in derivatives like 1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) modulation, a hot topic in neuroscience. With increasing searches for "new CNS-targeting molecules" and "phenoxy-amine derivatives," this compound aligns with current trends in neuropharmacology and medicinal chemistry.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound enhances its stability and solubility, addressing common challenges in formulation development. This property is frequently searched in contexts like "improving drug bioavailability," reflecting industry priorities. The chlorophenoxy group also offers opportunities for structure-activity relationship (SAR) studies, a key focus area in modern drug design optimization.

Analytical characterization of CAS No. 1864064-47-0 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, terms frequently associated with "compound purity verification" in scientific literature. The compound's molecular weight (calculated as 264.17 g/mol for the free base) and logP values are critical parameters for researchers investigating "blood-brain barrier permeability," a trending topic in neurotherapeutic development.

In the context of green chemistry initiatives, synthetic routes for 1-(2-Chlorophenoxy)-3-methylbutan-2-amine are being optimized to reduce environmental impact. This aligns with growing searches for "sustainable synthesis methods" and "eco-friendly pharmaceutical intermediates." The compound's potential as a chiral building block also makes it relevant to asymmetric synthesis discussions, particularly in developing enantioselective catalysts.

Regulatory aspects of 1864064-47-0 comply with standard laboratory chemical guidelines, with proper handling protocols similar to those for phenolic compounds. Safety data sheets emphasize standard precautions, addressing common queries about "research chemical safety profiles." The compound's stability under controlled conditions makes it suitable for long-term structure-activity studies, a frequent focus in academic and industrial research programs.

Emerging applications in bioconjugation chemistry have further expanded interest in this molecule. Its amine functionality allows for diverse derivatization possibilities, connecting to popular search terms like "targeted drug delivery systems." The chloroaromatic component additionally enables potential use in fluorescence labeling applications, a rapidly growing field in diagnostic imaging research.

As patent analyses reveal increasing claims around phenoxy-amine derivatives, 1-(2-Chlorophenoxy)-3-methylbutan-2-amine hydrochloride represents a strategic intermediate in intellectual property landscapes. This connects to trending searches for "novel chemical entities in drug patents" and "pharmaceutical composition claims." The compound's molecular architecture offers multiple points for structural modification, making it valuable for lead optimization workflows in drug discovery pipelines.

In summary, CAS No. 1864064-47-0 exemplifies the intersection of medicinal chemistry innovation and practical pharmaceutical development. Its relevance to current research priorities—from CNS-targeting agents to sustainable synthesis—positions it as a compound of continuing scientific interest, with potential applications that may emerge from ongoing investigations into its physicochemical and biological properties.